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Compound of Interest

Compound Name: 2-Methoxy-D3-acetic acid

Cat. No.: B568748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Deuterated methoxyacetic acid is a stable isotope-labeled analog of methoxyacetic acid. The

substitution of hydrogen atoms with deuterium, a heavy isotope of hydrogen, provides a

valuable tool for various scientific applications. This substitution can influence the compound's

physical, chemical, and biological properties due to the kinetic isotope effect. This technical

guide provides a comprehensive overview of the known physical and chemical characteristics

of deuterated methoxyacetic acid, alongside relevant experimental protocols and biological

pathway interactions. The data presented for the non-deuterated form serves as a crucial

baseline for understanding the properties of its deuterated counterpart.

Physical and Chemical Properties
The physical and chemical properties of methoxyacetic acid are well-documented. While

specific data for all deuterated variants are not exhaustively available, the properties of

methoxyacetic acid-d3 are presented alongside the non-deuterated form for comparison. It is

anticipated that other deuterated forms will exhibit similar trends, such as slight increases in

molecular weight, boiling point, and density.
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Property Methoxyacetic Acid
Methoxyacetic
Acid-d3

Source(s)

Molecular Formula C₃H₆O₃ C₃H₃D₃O₃ [1]

Molecular Weight 90.08 g/mol 93.10 g/mol [1]

Appearance
Clear, colorless,

viscous liquid
Not specified [1]

Melting Point 7-9 °C Not specified [1]

Boiling Point 202-204 °C Not specified [1]

Density 1.1768 g/cm³ Not specified

pKa 3.57 Not specified

Solubility

Soluble in water,

ethanol, and diethyl

ether

Not specified

Spectroscopic Data
Spectroscopic Data Methoxyacetic Acid

Methoxyacetic
Acid-d3

Source(s)

¹H NMR

Spectra available,

shows characteristic

peaks for methoxy

and methylene

protons.

Not specified

¹³C NMR Spectra available Not specified

IR Spectrum Spectra available Not specified

Mass Spectrum Base peak at m/z 45 Not specified
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Several general methods for the synthesis of deuterated compounds can be adapted for

methoxyacetic acid. One common industrial route for the synthesis of non-deuterated

methoxyacetic acid involves the oxidation of 2-methoxyethanol. A potential route for

synthesizing methoxyacetic acid-d3 would involve using deuterated 2-methoxyethanol as a

precursor.

Another approach is the reaction of sodium methoxide with monochloroacetic acid. To

synthesize a deuterated version, one could employ a deuterated sodium methoxide. A patented

method describes the reaction of monochloroacetic acid with sodium methylate in a methanolic

solvent at an elevated temperature.

The general workflow for synthesis can be visualized as follows:
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General Synthesis Workflow

Starting Materials

Reaction Purification Final Product

Deuterated Precursor
(e.g., CD₃ONa)

Chemical Synthesis
(e.g., Williamson Ether Synthesis)

Non-deuterated Reagent
(e.g., ClCH₂COOH)

Purification
(e.g., Distillation) Deuterated Methoxyacetic Acid

Isotopic Purity Analysis Workflow

Sample Preparation Separation Detection & Analysis Result

Deuterated Methoxyacetic Acid Sample Chromatography
(GC or HPLC)

Mass Spectrometry
(HRMS)

Data Analysis
(Isotopologue Distribution) Isotopic Purity
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Proposed Mechanism of Methoxyacetic Acid

Methoxyacetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methoxyacetic acid - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [A Technical Guide to the Physical and Chemical
Characteristics of Deuterated Methoxyacetic Acid]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b568748#physical-and-chemical-
characteristics-of-deuterated-methoxyacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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